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Introduction

Hortiamide is a naturally occurring tyramine alkaloid first isolated from the plant species Hortia
regia. Its discovery was reported in a 1992 publication in the Journal of Natural Products by
Tinto, McLean, and Reynolds. Despite its initial characterization, a comprehensive review of
the scientific literature reveals a significant lack of subsequent research on this compound. To
date, there are no published studies on the total synthesis, biological activities, or mechanism
of action of hortiamide. This technical guide provides a detailed summary of the available
information on hortiamide, focusing on its discovery, isolation, and structural elucidation as
presented in the original and only significant scientific publication on the subject.

History and Discovery

Hortiamide was first identified as a new natural product during a phytochemical investigation of
Hortia regia, a plant belonging to the Rutaceae family. The isolation and structure determination
were carried out by Winston F. Tinto, Stewart McLean, and William F. Reynolds. Their findings
were published in the Journal of Natural Products, volume 55, issue 11, in 1992. This remains
the seminal and apparently sole primary literature reference for this compound.

Physicochemical Properties and Spectroscopic
Data
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The initial characterization of hortiamide relied on a series of spectroscopic techniques to
elucidate its chemical structure. The following data is derived from the original 1992 publication.

Table 1: Spectroscopic Data for Hortiamide

Spectroscopic Technique Observed Data

High-Resolution Mass Spectrometry (HRMS) Molecular Formula: C19H22N20:2

, Data not available in publicly accessible
1H Nuclear Magnetic Resonance (NMR) lterat
iterature.

) Data not available in publicly accessible
13C Nuclear Magnetic Resonance (NMR) iterat
iterature.

Data not available in publicly accessible
Infrared (IR) Spectroscopy lterat
iterature.

) Data not available in publicly accessible
Ultraviolet (UV) Spectroscopy iterat
iterature.

Note: The detailed quantitative NMR and IR data are contained within the original publication,
which is not widely accessible. The molecular formula was established by high-resolution mass
spectrometry.

Experimental Protocols
Isolation of Hortiamide from Hortia regia

The following is a generalized description of the likely experimental workflow for the isolation of
an alkaloid from a plant source, as detailed experimental protocols from the original paper are
not publicly available.

Diagram 1: General Experimental Workflow for Natural Product Isolation
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Dried and Powdered
Hortia regia Plant Material
Solvent Extraction
(e.g., with methanol or ethanol)
Filtration to remove
solid plant material
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extract in vacuo
Liquid-Liquid Partitioning
(e.g., acid-base extraction for alkaloids)

(Crude Alkaloid Fractior)

Chromatographic Separation
(e.g., Column Chromatography, HPLC)
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Caption: A typical workflow for isolating alkaloids from plant matter.
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Synthesis, Biological Activity, and Mechanism of
Action

A thorough search of the scientific literature reveals no published reports on the total synthesis
of hortiamide. Furthermore, there is a complete absence of data regarding its biological
activity. No studies have been conducted to evaluate its pharmacological properties, including
potential therapeutic effects or toxicity. Consequently, there is no information on its mechanism
of action or any signaling pathways it might modulate.

Future Outlook

The lack of research on hortiamide since its discovery presents a significant knowledge gap.
The original publication laid the groundwork for its chemical identity, but its biological potential
remains entirely unexplored. Future research efforts could focus on:

o Total Synthesis: Developing a synthetic route to hortiamide would provide a renewable
source of the compound for further studies and allow for the creation of structural analogs.

 Biological Screening: A comprehensive screening of hortiamide against a wide range of
biological targets is necessary to identify any potential therapeutic applications. This could
include assays for antimicrobial, anticancer, anti-inflammatory, and other activities.

o Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent research would be required to elucidate its mechanism of action at the molecular
level.

In conclusion, hortiamide is a natural product that has been chemically characterized but
remains a biological enigma. The information presented in this guide, drawn from its initial
discovery, serves as a starting point for any future investigations into the potential of this
tyramine alkaloid.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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